Cas no 87424-26-8 (2-Demethyl Thiocolchicine)

2-Demethyl Thiocolchicine is a thiocolchicine derivative characterized by the absence of a methyl group at the 2-position of the colchicine backbone. This structural modification alters its binding affinity to tubulin, potentially influencing its biological activity and selectivity. The compound is of interest in medicinal chemistry and pharmacological research due to its potential as a precursor or intermediate in the synthesis of colchicine-based therapeutics. Its unique structure may offer advantages in studying structure-activity relationships (SAR) for tubulin-targeting agents, particularly in the development of anti-inflammatory or anticancer compounds. The thiocolchicine scaffold is known for its enhanced stability compared to colchicine, making this derivative a valuable tool for mechanistic investigations.

2-Demethyl Thiocolchicine structure

Product Name:2-Demethyl Thiocolchicine

CAS No:87424-26-8

MF:C₂₁H₂₃NO₅S

MW:401.476024866104

CID:889872

PubChem ID:55708

Update Time:2025-06-09

2-Demethyl Thiocolchicine Chemical and Physical Properties

Names and Identifiers

- 2-demethylthiocolchicine
- Acetamide, N-(5,6,7,9-tetrahydro-2-hydroxy-1,3-dimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-, (S)-
- N-[(7S)-2-hydroxy-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
- O(sup 2)-Demethyl-10-thiocolchicine
- COLCHICINE, O(sup 2)-DEMETHYL-10-THIO-
- 4-14-00-00957 (Beilstein Handbook Reference)
- NSC 369937
- N-(2-Hydroxy-1,3-dimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
- BRN 3176298
- DTXSID40236341
- 2-Demethyl Thiocolchicine
- N-((S)-2-Hydroxy-1,3-dimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
- 87424-26-8
- CHEMBL277239
- BDBM50064482
- Acetamide, N-[(7S)-5,6,7,9-tetrahydro-2-hydroxy-1,3-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-
- Inchi： 1S/C21H23NO5S/c1-11(23)22-15-7-5-12-9-17(26-2)20(25)21(27-3)19(12)13-6-8-18(28-4)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1
- InChI Key： OMQLBXIHBJAOIO-HNNXBMFYSA-N
- SMILES： S(C)C1=CC=C2C3C(=C(C(=CC=3CC[C@@H](C2=CC1=O)NC(C)=O)OC)O)OC

Computed Properties

Exact Mass: 401.12969401g/mol
Monoisotopic Mass: 401.12969401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 728
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 110Å²

Experimental Properties

Melting Point: 218-220°C

2-Demethyl Thiocolchicine Pricemore >>

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TRC	D231325-10mg	2-Demethyl Thiocolchicine	87424-26-8	10mg	$155.00	2023-05-18
TRC	D231325-100mg	2-Demethyl Thiocolchicine	87424-26-8	100mg	$ 1200.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-213789-10mg	2-Demethylthiocolchicine,	87424-26-8	10mg	￥2256.00	2023-09-05
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